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Compound of Interest

Compound Name: BAY 38-7271

CAS No.: 212188-60-8

Cat. No.: B1667812

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
BAY 38-7271 is a potent, non-classical cannabinoid receptor agonist with high affinity for both

the cannabinoid receptor type 1 (CB1) and type 2 (CB2).[1][2] Developed by Bayer AG, it has

demonstrated significant analgesic and neuroprotective effects in preclinical studies, making it

a valuable research tool for investigating the endocannabinoid system.[1][3] The [³⁵S]GTPγS

binding assay is a functional biochemical technique used to measure the activation of G

protein-coupled receptors (GPCRs), such as CB1 and CB2 receptors. This assay quantifies the

binding of the non-hydrolyzable GTP analog, [³⁵S]GTPγS, to the Gα subunit of heterotrimeric G

proteins upon receptor activation by an agonist. It serves as a direct measure of G protein

activation and is a crucial tool for characterizing the potency and efficacy of cannabinoid

receptor ligands like BAY 38-7271.

Data Presentation
The following table summarizes the quantitative data for BAY 38-7271, providing a clear

comparison of its binding affinity at human cannabinoid receptors. While specific EC50 and
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Emax values from [³⁵S]GTPγS binding assays are not readily available in the public domain,

the provided Ki values from radioligand binding assays are indicative of its high potency. BAY
38-7271 is characterized as a full agonist, suggesting an Emax comparable to other potent, full

cannabinoid agonists.[1]

Compound Receptor Parameter Value (nM)

BAY 38-7271 Human CB1 Ki 1.85 - 2.91

BAY 38-7271 Human CB2 Ki 4.24 - 5.96

Note: Ki values represent the inhibition constant and are a measure of the binding affinity of a

ligand to a receptor. A lower Ki value indicates a higher binding affinity. The range of values is

derived from multiple reported studies.[1][2][4]

Signaling Pathway and Experimental Workflow
To facilitate a deeper understanding of the experimental process, the following diagrams

illustrate the CB1 receptor signaling pathway and the general workflow of the [³⁵S]GTPγS

binding assay.
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1. Membrane Preparation
(e.g., from rat brain or

CB1/CB2 expressing cells)

3. Incubation
(Membranes + BAY 38-7271 +

[³⁵S]GTPγS + GDP)

2. Reagent Preparation
(Assay Buffer, BAY 38-7271 dilutions,

[³⁵S]GTPγS, GDP)

4. Rapid Filtration
(Separates bound from free [³⁵S]GTPγS)

5. Scintillation Counting
(Quantifies bound [³⁵S]GTPγS)

6. Data Analysis
(Determine EC50 and Emax)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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